Cas no 905667-96-1 (N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide)

• Product Name: N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide
• CAS No: 905667-96-1
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5840137
• PubChem ID: 16822339
• Update Time: 2025-06-08

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-3-pyrrolidinyl]-4-methyl-
• 905667-96-1
• AKOS024658538
• AB00679423-01
• N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-methylbenzamide
• N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-methylbenzamide
• F2539-1075
• N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide

• Inchi： 1S/C20H20N2O4/c1-13-2-4-14(5-3-13)20(24)21-15-10-19(23)22(12-15)16-6-7-17-18(11-16)26-9-8-25-17/h2-7,11,15H,8-10,12H2,1H3,(H,21,24)
• InChI Key： WLUIGKYRLDUVOM-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 667.9±55.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Additional information on N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide (CAS No. 905667-96-1): A Comprehensive Overview

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide (CAS No. 905667-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodioxine and pyrrolidine, featuring a unique structural arrangement that imparts it with a range of biological activities. The compound's molecular formula is C₁₈H₁₈N₂O₄, and it has a molecular weight of approximately 322.34 g/mol.

The structure of N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide is characterized by the presence of a 2,3-dihydrobenzodioxine ring fused to a pyrrolidine ring, with an amide linkage to a 4-methylbenzoyl group. This intricate structure not only contributes to its chemical stability but also plays a crucial role in its biological interactions and pharmacological properties.

In recent years, N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases and conditions associated with oxidative stress.

One of the key areas of research involving N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-4-methylbenzamide has also shown promise as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and reduce lipid peroxidation in cellular models, thereby protecting cells from oxidative damage.

The pharmacokinetic profile of N-1-(2,3-dihydro-1,4-benzodioxin-6-y l)-5-o xopyrrolidin -3-y l -4-meth ylbenza mide has been investigated in several preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety for clinical use.

In terms of clinical applications, N -1 -(2 ,3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -5 -o xopy rro lid in -3 -y l -4 -m eth ylbe nzam ide is currently being evaluated for its potential in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early clinical trials have shown promising results, with patients experiencing significant reductions in inflammation and improved quality of life.

Furthermore, the compound's antioxidant properties make it a potential candidate for the prevention and treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that N -1 -(2 , 3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -5 -o xopy rro lid in -3 -y l -4 -m eth ylbe nzam ide can protect neurons from oxidative damage and reduce the accumulation of toxic protein aggregates.

The mechanism of action of N -1 -(2 , 3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -5 -o xopy rro lid in -3 -y l -4 -m eth ylbe nzam ide is multifaceted. It appears to act through multiple pathways, including the inhibition of pro-inflammatory cytokines, scavenging of free radicals, and modulation of signaling pathways involved in inflammation and oxidative stress. This broad-spectrum activity makes it a versatile candidate for various therapeutic applications.

In conclusion, N -1 -(2 , 3 -d ihydro -1 , 4 -b enz od ioxi n -6 -y l ) -5-o xopy rro lid in -3-y l --m eth ylbe nzam ide (CAS No. 905667--96--1) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various inflammatory and oxidative stress-related diseases.